[1-(4-Chlorophenyl)propyl](cyclopropylmethyl)amine

• Molecular Formula: C13H18ClN
• Molecular Weight: 223.74 g/mol
• SMILES: CCC(C1=CC=C(C=C1)Cl)NCC2CC2
• InChI: InChI=1S/C13H18ClN/c1-2-13(15-9-10-3-4-10)11-5-7-12(14)8-6-11/h5-8,10,13,15H,2-4,9H2,1H3
• InChIKey: CPVBTLZFGLODTN-UHFFFAOYSA-N

[1-(4-Chlorophenyl)propyl](cyclopropylmethyl)amine Structural Profile & Procurement

[1-(4-Chlorophenyl)propyl](cyclopropylmethyl)amine (CAS 1019507-59-5) is a secondary amine belonging to the class of N-substituted 1-arylpropylamines, characterized by a 4-chlorophenyl ring, an α-ethyl substituent, and a cyclopropylmethyl group on the amine nitrogen [1]. This compound serves as a versatile synthetic intermediate in medicinal chemistry and agrochemical research, where the combination of the electron-withdrawing 4-chloro substituent and the sterically demanding cyclopropylmethyl moiety modulates both physicochemical properties and potential biological target interactions compared to simpler N-alkyl or primary amine analogs [2].

Synthetic intermediate for medicinal chemistry and agrochemical research

Modulates physicochemical profile via 4-chloro and cyclopropylmethyl substitution

Supports exploration of N-alkyl pharmacophore space in early discovery

• [1] PubChem. Compound Summary for CID 43190689, [1-(4-Chlorophenyl)propyl](cyclopropylmethyl)amine. National Center for Biotechnology Information (2025). View Source
• [2] Kuujia.com. Product page for CAS 1019507-59-5, 1-(4-chlorophenyl)propyl(cyclopropylmethyl)amine. (2025). View Source

[1-(4-Chlorophenyl)propyl](cyclopropylmethyl)amine: Irreplaceability vs. Common Analogs

Superficial structural similarity with other 4‑chlorophenyl‑substituted amines masks critical differences in lipophilicity, steric bulk, and hydrogen‑bonding capacity that directly impact synthetic utility, biological selectivity, and pharmacokinetic behavior. For example, the N‑cyclopropylmethyl group imparts a distinct steric and electronic environment that cannot be replicated by N‑methyl or N‑ethyl analogs, and the branched α‑ethyl chain creates a chiral center absent in simpler benzylamine derivatives [1]. Substituting with the primary amine 1‑(4‑chlorophenyl)propan‑1‑amine eliminates the cyclopropylmethyl motif entirely, drastically altering logP, basicity, and receptor‑binding pharmacophore geometry . These non‑interchangeable features necessitate compound‑specific sourcing for reproducible research outcomes.

Primary amine analog (1-(4-chlorophenyl)propan-1-amine): loss of cyclopropylmethyl motif may shift logP, basicity, and pharmacophore geometry, limiting direct replacement.

N-methyl analog: reduced steric bulk and altered electronic environment can yield different target selectivity and pharmacokinetic profiles.

Positional isomer (propan-2-amine derivative): distinct regiochemistry defines a different pharmacophore; not interchangeable for SAR studies at benzylic amines.

• [1] PubChem. Computed Properties for CID 43190689 vs. CID 66905 (Benzenemethanamine, 4-chloro-N-methyl-). National Center for Biotechnology Information (2025). View Source

[1-(4-Chlorophenyl)propyl](cyclopropylmethyl)amine vs. Closest Analogs

Lipophilicity Advantage vs. Primary Amine Analogs

The target compound exhibits a computed XLogP3 of 3.6, significantly higher than the primary amine analog 1-(4-chlorophenyl)propan-1-amine (XLogP3 ~2.3) and the N-methyl analog (XLogP3 ~2.9). This 1.3 log unit increase relative to the primary amine translates to approximately a 20-fold increase in predicted membrane partitioning, which is critical for blood‑brain barrier penetration in CNS drug discovery [1]. The cyclopropylmethyl group contributes to this lipophilicity boost while maintaining a lower molecular weight (223.74 g/mol) than dibasic analogs. All values are computed by PubChem’s XLogP3 algorithm and represent a consistent data source for head-to-head comparison.

Lipophilicity (XLogP3)

Cross-study comparable

Target: XLogP3 = 3.6
Primary amine: ~2.3
N-methyl: ~2.9
Δ = +1.3 vs primary amine

Higher computed lipophilicity may support CNS permeability modeling

PubChem XLogP3 algorithm; computed values only

Evidence Dimension	Lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 3.6
Comparator Or Baseline	1-(4-chlorophenyl)propan-1-amine (XLogP3 ~2.3); N-methyl-1-(4-chlorophenyl)propan-1-amine (XLogP3 ~2.9)
Quantified Difference	ΔXLogP3 = +1.3 vs. primary amine; +0.7 vs. N-methyl analog
Conditions	PubChem computed XLogP3 (release 2021.05.07)

Why This Matters

Higher lipophilicity predicts superior passive membrane permeability and blood‑brain barrier penetration, making this compound a preferred scaffold for CNS‑targeted library synthesis.

• [1] PubChem. Computed Properties for CID 43190689, CID 74788 (1-(4-chlorophenyl)propan-1-amine), and CID 66905 (Benzenemethanamine, 4-chloro-N-methyl-). National Center for Biotechnology Information (2025). View Source

Reduced TPSA vs. Primary Amine

The TPSA of [1-(4-Chlorophenyl)propyl](cyclopropylmethyl)amine is 12 Ų, identical to the N-methyl analog but substantially lower than the primary amine 1-(4-chlorophenyl)propan-1-amine (26 Ų). This 14 Ų reduction reflects the loss of one hydrogen‑bond donor upon N‑substitution, which is associated with improved oral absorption potential according to the rule-of-five (TPSA < 60 Ų for CNS drugs) [1]. The cyclopropylmethyl group achieves this reduction without introducing additional hydrogen‑bond acceptors, preserving a favorable permeability profile.

Polar Surface Area (TPSA)

Cross-study comparable

Target: 12 Ų
Primary amine: 26 Ų
Δ = –14 Ų

Lower TPSA reported; may improve predicted oral absorption

Cactvs 3.4.8.18 computed TPSA

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 12 Ų
Comparator Or Baseline	1-(4-chlorophenyl)propan-1-amine (TPSA = 26 Ų)
Quantified Difference	ΔTPSA = –14 Ų
Conditions	PubChem computed TPSA (Cactvs 3.4.8.18)

Why This Matters

Lower TPSA correlates with enhanced intestinal absorption and blood‑brain barrier penetration, making this compound a more attractive lead‑like intermediate for CNS drug programs compared to the primary amine.

• [1] PubChem. Computed Properties for CID 43190689 and CID 74788. National Center for Biotechnology Information (2025). View Source

Positional Isomer Differentiation at Monoamine Transporters

The target compound is a regioisomer of N-(cyclopropylmethyl)-4-chloro-α-methylphenethylamine (propan-2-amine derivative) [1]. While direct comparative binding data for the target compound are not publicly available, the positional isomer series has demonstrated nanomolar affinity for monoamine transporters (Ki = 1–159 nM depending on substitution) in the cycloalkylmethylamine class covered by US9096515 [2]. The position of the amine group (α vs. β to the aromatic ring) fundamentally alters the pharmacophore geometry: the α‑ethyl, α‑aryl substitution pattern of the target compound positions the basic nitrogen and the aromatic ring in a distinct spatial arrangement that cannot be achieved by the β‑amine isomer, which is critical for target selectivity in aminergic GPCR and transporter programs.

Positional Isomer SAR

Class-level inference

Regioisomer of β-amine; cycloalkylmethylamine class Ki 1–159 nM at monoamine transporters (BindingDB)

Distinct benzylic amine geometry defines unique pharmacophore; isomer not interchangeable

No direct pair data; class-level inference

Evidence Dimension	Regiochemistry and pharmacophore geometry
Target Compound Data	1-(4-chlorophenyl)-N-(cyclopropylmethyl)propan-1-amine (amine at benzylic position)
Comparator Or Baseline	1-(4-chlorophenyl)-N-(cyclopropylmethyl)propan-2-amine (amine at β‑position; CID 137321717)
Quantified Difference	Not directly quantified for this pair; positional isomer class shows Ki range 1–159 nM at monoamine transporters
Conditions	BindingDB data from US9096515 cycloalkylmethylamine series

Why This Matters

The distinct regiochemistry defines a unique pharmacophore that cannot be mimicked by the β‑amine isomer, making the target compound irreplaceable for SAR studies exploring benzylic amine geometry.

• [1] PubChem. Compound Summary for CID 137321717, N-(Cyclopropylmethyl)-4-chloro-alpha-methylphenethylamine hydrochloride. National Center for Biotechnology Information (2025). View Source
• [2] BindingDB. BDBM172721 and BDBM172722 entries, US9096515 cycloalkylmethylamine derivatives. (2016). View Source

Commercial Availability and Purity Advantage

The target compound is commercially available from multiple non‑excluded vendors (e.g., Ambeed, Enamine, Bide Pharm) at 95% purity, with batch‑specific QC data including NMR, HPLC, and GC available from Bide Pharm [1]. In contrast, the primary amine analog 1-(4-chlorophenyl)propan-1-amine is listed at 95% but with fewer suppliers offering full characterization, while the N‑methyl analog is predominantly available only from custom synthesis vendors with longer lead times. The Enamine catalog lists the target compound in quantities from 250 mg to 10 g with transparent pricing ($670–$1,406), enabling budget‑sensitive procurement decisions .

Commercial Availability

Direct comparison

95% purity (HPLC/NMR/GC); 4+ stocked suppliers; 250 mg–10 g scale

Broader supply may improve batch reproducibility

Primary amine: 2 suppliers; N-methyl: custom synthesis

Evidence Dimension	Commercial availability and purity
Target Compound Data	95% purity (HPLC/NMR/GC); multiple suppliers; 250 mg–10 g scale
Comparator Or Baseline	1-(4-chlorophenyl)propan-1-amine: 95% purity, limited suppliers; N‑methyl analog: primarily custom synthesis
Quantified Difference	Target compound: 4+ stocked suppliers; Primary amine: 2 suppliers; N‑methyl analog: 0–1 stocked suppliers
Conditions	Vendor catalog analysis (Kuujia, ChemicalBook, Bide Pharm, Enamine; 2025)

Why This Matters

Broader commercial availability with documented purity reduces procurement lead time and ensures batch‑to‑batch reproducibility, which is essential for hit‑to‑lead and lead optimization campaigns.

• [1] Kuujia.com. Price and availability listing for CAS 1019507-59-5, suppliers Ambeed, Enamine. (2025). View Source

Optimal Application Scenarios for [1-(4-Chlorophenyl)propyl](cyclopropylmethyl)amine

CNS Drug Discovery: BBB-Penetrant Lead Scaffold

The elevated XLogP3 (3.6) and low TPSA (12 Ų) of this compound position it as an ideal starting scaffold for CNS‑penetrant libraries targeting aminergic GPCRs or monoamine transporters. Its computed properties fall within the favorable range for CNS drug‑likeness (2 < logP < 5; TPSA < 60 Ų), outperforming the primary amine analog in predicted passive permeability [1]. Researchers designing blood‑brain barrier‑permeable probes should prioritize this compound over the N‑methyl or primary amine variants.

Chiral Amine Building Block for Enantioselective Synthesis

The chiral center at the benzylic carbon (α‑ethyl, α‑aryl substitution) offers a handle for asymmetric synthesis or chiral resolution, enabling the preparation of enantiomerically pure intermediates for drug candidates. This stereochemical feature is absent in achiral benzylamine analogs such as (4-chlorophenyl)(cyclopropyl)methanamine (CAS 123312-22-1) . The target compound is thus uniquely suited for programs requiring stereochemically defined building blocks.

SAR Exploration of N-Alkyl Pharmacophore Space

The cyclopropylmethyl group represents a unique steric and electronic motif not replicated by linear N‑alkyl chains. In the broader cycloalkylmethylamine class, compounds with this motif have demonstrated nanomolar inhibition of monoamine transporters (Ki 1–159 nM) [2]. The target compound enables systematic exploration of N‑substituent effects on target selectivity, a key consideration for medicinal chemistry teams optimizing against aminergic off‑target liabilities.

Agrochemical Intermediate Derivatization

The 4‑chlorophenyl‑α‑ethylamine core is structurally related to key intermediates used in triazole fungicide synthesis (e.g., cyproconazole) [3]. The N‑cyclopropylmethyl derivative offers a differentiated handle for further functionalization, potentially yielding novel agrochemical candidates with altered environmental fate profiles compared to existing commercial fungicides.

Application

Selection Property

Validation Focus

CNS lead scaffold synthesis

Computed lipophilicity (XLogP3 3.6) & low TPSA (12 Ų)

BBB permeability modeling in vitro

Enantioselective synthesis

Chiral benzylic carbon center (α-ethyl, α-aryl)

Stereochemical purity and ee determination

N-substituent SAR studies

Cyclopropylmethyl steric and electronic motif

Target selectivity profiling against aminergic GPCRs

Agrochemical intermediate diversification

4-Chlorophenyl-α-ethylamine core

Fungicidal activity screening and environmental fate assessment

• [1] PubChem. Computed XLogP3 and TPSA for CID 43190689 vs. CID 74788. National Center for Biotechnology Information (2025). View Source
• [2] BindingDB. BDBM172721 entry, US9096515 cycloalkylmethylamine series. (2016). View Source
• [3] US9227900B2. Method for preparing 1-(4-chlorophenyl)-2-cyclopropyl-1-propanone and intermediate thereof. Google Patents (2016). View Source